ML 202
ML 202
Potent activator of pyruvate kinase M2 (PKM2) (IC50 = 73 nM). Exhibits little or no activity against the pyruvate kinase isozymes PKM1, PKL and PKR.
Brand Name:
Vulcanchem
CAS No.:
1221186-52-2
VCID:
VC0004949
InChI:
InChI=1S/C18H17N3O3S2/c1-20-14-8-15(26(3)23)25-17(14)13-9-19-21(18(22)16(13)20)10-11-5-4-6-12(7-11)24-2/h4-9H,10H2,1-3H3
SMILES:
CN1C2=C(C3=C1C(=O)N(N=C3)CC4=CC(=CC=C4)OC)SC(=C2)S(=O)C
Molecular Formula:
C18H17N3O3S2
Molecular Weight:
387.472
ML 202
CAS No.: 1221186-52-2
Inhibitors
VCID: VC0004949
Molecular Formula: C18H17N3O3S2
Molecular Weight: 387.472
| CAS No. | 1221186-52-2 |
|---|---|
| Product Name | ML 202 |
| Molecular Formula | C18H17N3O3S2 |
| Molecular Weight | 387.472 |
| IUPAC Name | 6-[(3-methoxyphenyl)methyl]-4-methyl-2-methylsulfinylthieno[3,4]pyrrolo[1,3-d]pyridazin-5-one |
| Standard InChI | InChI=1S/C18H17N3O3S2/c1-20-14-8-15(26(3)23)25-17(14)13-9-19-21(18(22)16(13)20)10-11-5-4-6-12(7-11)24-2/h4-9H,10H2,1-3H3 |
| Standard InChIKey | MORBXZMIXGYQDB-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C3=C1C(=O)N(N=C3)CC4=CC(=CC=C4)OC)SC(=C2)S(=O)C |
| Description | Potent activator of pyruvate kinase M2 (PKM2) (IC50 = 73 nM). Exhibits little or no activity against the pyruvate kinase isozymes PKM1, PKL and PKR. |
| Synonyms | 4,6-Dihydro-6-[(3-methoxyphenyl)methyl]-4-methyl-2-(methylsulfinyl)-5H-thieno[2/',3/':4,5]pyrrolo[2,3-d]pyridazin-5-one |
| Last Modified | Aug 20 2021 |
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